1-Ethynyl-1,2,3,4-tetrahydronaphthalen-1-ol

• IUPAC Name: 1-ethynyl-3,4-dihydro-2H-naphthalen-1-ol
• InChI: InChI=1S/C12H12O/c1-2-12(13)9-5-7-10-6-3-4-8-11(10)12/h1,3-4,6,8,13H,5,7,9H2
• InChI Key: DYZCARXAQRVAOE-UHFFFAOYSA-N
• Canonical SMILES: C#CC1(CCCC2=CC=CC=C21)O
• Molecular Formula: C12H12O
• DSSTOX Substance ID: DTXSID20511188
• Molecular Weight: 172.22 g/mol
• CAS RN: 82720-23-8

Description

1-Ethynyl-1,2,3,4-tetrahydronaphthalen-1-ol , also known as 1-ethynyltetralin-1-ol , is a chemical compound with the molecular formula C₁₀H₁₂O . Its systematic IUPAC name is 1-Naphthalenol, 1,2,3,4-tetrahydro- . The compound features a naphthalene ring system with an additional ethynyl (triple bond) group and a hydroxyl (alcohol) functional group attached to the tetrahydro portion of the ring .

Scientific Research Applications

Synthesis and Characterization

• Trans-4-d−1-tetranydronaphthalen-1-ol, a derivative, was synthesized from 1,4-epoxy-1,2,3,4-tetrahydronaphthalene using lithium tri-tert-butoxyaluminodeuteride, showcasing the chemical's role in the synthesis of complex organic compounds (Groenewold & Gross, 1981).

Structural Analysis

• The compound crystallizes with Z' = 4 and the four molecules forming a hydrogen-bonded cyclic aggregate, demonstrating its significance in understanding molecular structures and interactions (Vega et al., 2009).

Biochemical Reactions

• Enantiomers of 1,2-epoxy-1,2,3,4-tetrahydronaphthalene were studied for their glutathione conjugation properties, indicating the chemical's relevance in biochemical pathways (Watabe et al., 1985).

Molecular Self-Assembly

• The molecule self-assembles into a chiral close-packed herringbone structure and a chiral porous pinwheel nanoarchitecture, important for understanding molecular self-assembly mechanisms (Silly et al., 2017).

Stereoselectivity in Organic Synthesis

• The chemical's derivatives underwent highly stereoselective catalytic reduction, illustrating its application in the field of stereoselective organic synthesis (Tippett & Massy-Westropp, 1993).

Catalysis and Chemical Reactions

• Reactivity studies of [(1,2,3,4-tetrahydronaphthalene)Mn(CO)3]PF6 reveal insights into catalysis and specific chemical reactions (Lee et al., 1995).